Cas no 26171-56-2 ((2S)-3-(Dimethylamino)-2-methylpropanoic acid)

• Product Name: (2S)-3-(Dimethylamino)-2-methylpropanoic acid
• CAS No: 26171-56-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 2842810
• Update Time: 2023-08-07

(2S)-3-(Dimethylamino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(Dimethylamino)-2-methylpropanoic acid
• [S,(+)]-N,N,2-Trimethyl-beta-alanine

• Inchi： 1S/C6H13NO2/c1-5(6(8)9)4-7(2)3/h5H,4H2,1-3H3,(H,8,9)/t5-/m0/s1
• InChI Key： JZRKIWQSOIPFET-YFKPBYRVSA-N
• SMILES： OC([C@@H](C)CN(C)C)=O

Computed Properties

• Exact Mass: 131.095
• Monoisotopic Mass: 131.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 40.5